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Cat. No.: B122507

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Aminobenzophenone (CAS: 2835-77-0), a key chemical intermediate, is integral to the
synthesis of a wide array of pharmaceuticals, agrochemicals, and dyes. Its unique molecular
structure, featuring both an amino group and a carbonyl group, makes it a versatile precursor
for various heterocyclic compounds. This technical guide provides an in-depth overview of the
commercial availability of 2-Aminobenzophenone, including a comprehensive list of suppliers
and their product specifications. Furthermore, it details established experimental protocols for
its synthesis and purification, and explores its critical role in various industrial applications,
particularly in drug development.

Commercial Availability and Suppliers

2-Aminobenzophenone is readily available from a multitude of global suppliers, ranging from
large-scale manufacturers to specialized chemical providers catering to research and
development needs. The purity of commercially available 2-Aminobenzophenone typically
exceeds 98%, with higher purity grades available for more sensitive applications.

Major Suppliers

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b122507?utm_src=pdf-interest
https://www.benchchem.com/product/b122507?utm_src=pdf-body
https://www.benchchem.com/product/b122507?utm_src=pdf-body
https://www.benchchem.com/product/b122507?utm_src=pdf-body
https://www.benchchem.com/product/b122507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The following table summarizes prominent suppliers of 2-Aminobenzophenone, detailing their

typical purities and available quantities.

) ) Available .
Supplier Purity . Country of Origin
Quantities
Thermo Fisher
S >98% 250 g USA
Scientific
Sigma-Aldrich (Merck)  98% - USA
Tokyo Chemical
>98.0% (GC) 259,500¢9 Japan
Industry (TCI)
Otto Chemie Pvt. Ltd. 98% 10g9,259,1009g,1kg India
BLD Pharm - - China
Sarchem Labs - - USA
CEFA-CILINAS Minimum Order: 1000 indi
- ndia
BIOTICS PVT. LTD. kg
Anshul Specialty i
- - India
Molecules
) ) Small and bulk )
Ruifu Chemical >99.5% (HPLC) N China
quantities
Research Lab Fine .
) 98% - India
Chem Industries
CDH (Central Drug ]
98% 259,100¢g India

House)

Physicochemical Properties

A summary of the key physicochemical properties of 2-Aminobenzophenone is provided in

the table below.
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Property Value Reference
CAS Number 2835-77-0 [1][21[3]
Molecular Formula C13H11:NO [41[5]
Molecular Weight 197.23 g/mol

Light yellow to yellow

Appearance .
crystalline powder

Melting Point 103-107 °C

Boiling Point

Solubility Practically insoluble in water.
2-aminophenyl

IUPAC Name ( pheny)
(phenyl)methanone
o-Aminobenzophenone, 2-

Synonyms

Benzoylaniline

Experimental Protocols: Synthesis of 2-
Aminobenzophenone

Several synthetic routes for the preparation of 2-Aminobenzophenone have been established.
The choice of method often depends on the desired scale, purity requirements, and available
starting materials. The Friedel-Crafts acylation is a commonly employed method.

Friedel-Crafts Acylation of p-Substituted Anilines

This method involves the acylation of an aniline derivative. A general procedure is outlined
below:

Materials:
e para-chloroaniline

e 2-, 3-, or 4-chloro- or fluorobenzoyl chloride
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e Lewis acid catalyst (e.g., AICI3)
e Solvent (e.g., carbon disulfide, nitrobenzene)
Procedure:

o Dissolve para-chloroaniline in a suitable solvent in a reaction vessel equipped with a stirrer
and a reflux condenser.

e Slowly add the Lewis acid catalyst to the solution while stirring.
e Add the substituted benzoyl chloride dropwise to the mixture.

o Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitored by TLC).

e Cool the reaction mixture and pour it onto crushed ice.

o Neutralize the mixture with a suitable base (e.g., sodium bicarbonate solution).

o Extract the product with an organic solvent (e.g., dichloromethane).

» Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
+ Remove the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization or column chromatography.

Synthesis from 2-Aminobenzonitrile

Another common method involves the reaction of 2-aminobenzonitriles with Grignard reagents
or organolithium compounds, which typically results in good yields.

Materials:
e 2-aminobenzonitrile

e Aryl-Grignard reagent (e.g., phenylmagnesium bromide) or Aryl-lithium reagent
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e Dry ether or THF as solvent

Procedure:

o Prepare the aryl-Grignard or aryl-lithium reagent in a dry, inert atmosphere.

o Dissolve 2-aminobenzonitrile in the chosen dry solvent and cool the solution in an ice bath.
e Slowly add the Grignard or lithium reagent to the 2-aminobenzonitrile solution with stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

¢ Quench the reaction by carefully adding a saturated aqueous solution of ammonium
chloride.

o Extract the product with an organic solvent.

e Wash the organic layer with water and brine, and then dry it over anhydrous sodium sulfate.
o Evaporate the solvent to yield the crude 2-aminobenzophenone.

 Purify the product by column chromatography or recrystallization.

Signaling Pathways and Applications

2-Aminobenzophenone and its derivatives are crucial in medicinal chemistry due to their wide
range of biological activities. They serve as precursors for the synthesis of various heterocyclic
compounds with therapeutic properties.

Role in Drug Development

2-Aminobenzophenone is a key starting material for the synthesis of several classes of drugs,
including:

e Benzodiazepines: These are a class of psychoactive drugs, and 2-aminobenzophenone
derivatives are fundamental to their synthesis.

o Anti-inflammatory agents: Certain derivatives have shown potent anti-inflammatory activity.
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» Antimitotic agents: Some 2-aminobenzophenone derivatives have been evaluated for their
potential as antimitotic agents in cancer therapy.

» Antihistamines, Hypnotics, and Antidepressants: The compound is a vital intermediate in the
manufacturing of these medications.

The following diagram illustrates the central role of 2-Aminobenzophenone as a precursor in
the synthesis of various biologically active compounds.
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Caption: Synthetic pathways from 2-Aminobenzophenone.

Experimental Workflow: From Synthesis to Purified
Product

The overall workflow for the synthesis and purification of 2-Aminobenzophenone involves
several key stages, from the initial reaction to the final characterization of the purified
compound.
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Caption: General experimental workflow for synthesis.

Supply Chain and Quality Control Logic

Ensuring a consistent and high-quality supply of 2-Aminobenzophenone is critical for
pharmaceutical and chemical manufacturing. The supply chain involves several stages, each
with its own quality control checks.
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Caption: Supply chain and quality control process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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